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Compound of Interest

Compound Name: CDKiI-83

Cat. No.: B15567659

For research use only. Not for human or veterinary use.

Researchers and laboratory professionals handling CDKI-83 must adhere to stringent safety
and disposal protocols. While a specific Safety Data Sheet (SDS) for CDKI-83 is not publicly
available, this document provides essential guidance based on the general principles of
hazardous chemical waste management. All procedures should be conducted in accordance
with institutional and local regulations.

Chemical and Physical Properties of CDKI-83

A summary of the known properties of CDKI-83 is provided below. This information is crucial for
risk assessment and the development of safe handling procedures.
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Property Value

4-(4-methyl-2-(methylamino)thiazol-5-yl)-2-((4-
) methyl-3-
Chemical Name . . Lo
(morpholinosulfonyl)phenyl)amino)pyrimidine-5-

carbonitrile[1][2]

CAS Number 1189558-88-0[1]

Molecular Formula C21H23N703S2[1]

Molecular Weight 485.58 g/mol [1]

Appearance Not specified (likely a solid)

Solubility Information not readily available

Stability Stable for several weeks during standard

shipping.[1]

Short term (days to weeks): 0 - 4°C, dry and
Storage
dark. Long term (months to years): -20°C.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

As a potent cyclin-dependent kinase inhibitor with anti-proliferative activity, CDKI-83 should be
handled as a potentially hazardous substance.[1][2] Assume it is toxic if ingested, inhaled, or
absorbed through the skin.

Required Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: Use in a well-ventilated area or a certified chemical fume hood.
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Step-by-Step Disposal Protocol

The following protocol is a general guideline. Always consult your institution's Environmental
Health and Safety (EHS) office for specific procedures.

o Waste Segregation and Collection:

o Designated Waste Container: All waste contaminated with CDKI-83 (pure compound,
solutions, contaminated labware) must be collected in a designated, leak-proof hazardous
waste container. The container must be compatible with the chemical.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include
the full chemical name: "CDKI-83 (CAS: 1189558-88-0)". The hazards should also be
noted (e.g., "Toxic").

o Incompatible Materials: Do not mix CDKI-83 waste with incompatible chemicals. It should
be stored separately from strong acids, bases, and oxidizing agents.

e Types of Waste:

o Solid Waste: Collect unused or expired CDKI-83 powder, contaminated personal
protective equipment (gloves, etc.), and contaminated lab supplies (e.g., weigh boats,
pipette tips) in the designated solid hazardous waste container.

o Liquid Waste: Solutions containing CDKI-83 must be collected in a designated liquid
hazardous waste container. Do not dispose of down the drain.

o Sharps: Needles, syringes, or other sharps contaminated with CDKI-83 must be disposed
of in a puncture-resistant sharps container that is also labeled as hazardous chemical
waste.

o Empty Containers: The original CDKI-83 container, even if empty, should be treated as
hazardous waste unless it has been triple-rinsed with a suitable solvent. The rinsate from
this cleaning process must be collected as liquid hazardous waste.

o Storage of Waste:
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o Satellite Accumulation Area (SAA): Store the sealed and labeled hazardous waste
container in a designated SAA within the laboratory.

o Secondary Containment: The waste container should be kept in a secondary containment
bin to prevent the spread of material in case of a leak.

o Waste Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste. Do not attempt to dispose of the waste yourself.

o A hazardous waste manifest will be required for off-site shipment, which will be managed
by your EHS department.[3]

Spill Management

In the event of a spill, follow these procedures immediately:

Evacuate: Alert others in the area and evacuate if necessary.

o Contain: If it is safe to do so, contain the spill using an inert absorbent material such as
vermiculite or sand.

o Personal Protection: Wear appropriate PPE, including respiratory protection if the spill
generates dust.

o Collect: Carefully collect the absorbed material and any contaminated debris using non-
sparking tools.

o Clean: Decontaminate the spill area with a suitable cleaning agent. All cleaning materials
must be collected as hazardous waste.

» Dispose: Place all spill cleanup materials into the designated hazardous waste container.

CDKI-83 Signaling Pathway Inhibition

CDKI-83 is a potent inhibitor of Cyclin-Dependent Kinase 9 (CDK?9).[1][4] Inhibition of CDK9
leads to the dephosphorylation of RNA Polymerase II, which in turn down-regulates the
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expression of anti-apoptotic proteins like Mcl-1 and Bcl-2, ultimately inducing apoptosis in
cancer cells.[2] The compound also shows activity against CDK1.[2][4]

> RNA Polymerase I Mcl-1 / Bcl-2 .
SR (2121 (p-Ser2) (Anti-apoptotic proteins) EEpIESE

Click to download full resolution via product page

Caption: Inhibitory pathway of CDKI-83 leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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